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These application notes provide a comprehensive guide to formulating ultraviolet (UV)
protective coatings using specialty carbon black. This document outlines the mechanisms of
UV protection, key characteristics of suitable carbon black grades, detailed experimental
protocols for dispersion and performance evaluation, and quantitative data for formulation
development.

Introduction to UV Protection with Specialty Carbon
Black

Specialty carbon blacks are highly effective UV absorbers and are widely incorporated into
coatings to prevent the degradation of the binder and substrate when exposed to sunlight.[1][2]
[3] The primary mechanisms by which carbon black provides UV protection are:

o UV Absorption: Carbon black strongly absorbs UV radiation across a broad spectrum,
converting the harmful energy into harmless heat.[2] This is the principal mechanism of
protection.

o Light Scattering: Carbon black particles can also scatter a portion of the incident UV
radiation, reducing the amount that reaches the underlying substrate.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b072142?utm_src=pdf-interest
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://icicarbon.com/specialty-blacks/
https://www.researchgate.net/publication/277025900_Improving_the_UV_degradation_resistance_of_epoxy_coatings_using_modified_carbon_black_nanoparticles
https://www.continentalcarbon.com/specialty-carbon-black-grades.asp
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.researchgate.net/publication/277025900_Improving_the_UV_degradation_resistance_of_epoxy_coatings_using_modified_carbon_black_nanoparticles
https://www.benchchem.com/product/b072142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

The effectiveness of a specialty carbon black in a UV-protective coating is determined by
several key physical and chemical properties.

Key Properties of Specialty Carbon Black for UV-
Protective Coatings

The selection of an appropriate specialty carbon black is critical for achieving optimal UV
protection and desired coating properties. The most influential characteristics are:

e Primary Particle Size: Smaller primary particle sizes generally provide better UV protection
due to a higher surface area for UV absorption.[4][5]

o Surface Area: A higher surface area, often correlated with smaller particle size, enhances UV
absorption.

o Structure: This refers to the degree of aggregation of primary particles. A lower structure can
sometimes be beneficial for dispersion and achieving a high gloss finish.

o Surface Chemistry: The presence of surface functional groups can influence the interaction
of the carbon black with the resin and dispersing additives, which can affect dispersion
stability and overall coating performance.

Quantitative Data of Selected Specialty Carbon
Blacks

The following table summarizes the typical properties of several commercially available
specialty carbon blacks suitable for UV-protective coatings. This data is intended for
comparative purposes; for specific applications, it is recommended to consult the
manufacturer's technical data sheets.
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Orion Colour Black

Birla Carbon Raven

Property Cabot Monarch 460
FW 200 5000 Ultra Il
Primary Particle Size
13[6][7] 24 11
(nm)
BET Surface Area
550[7] 70 800
(m?/g)
Oil Absorption
Number (OAN) 160 65 65
(ml/100g)
Volatile Content (%) 20 15 2.5
Form Powder/Beads[7] Fluffy[8][9] Powder/Beads[10]

Key Features

High jetness, post-
oxidized[6][11][12]

Medium structure, High surface area,
good dispersibility[8] surface oxidized[13]

[9] [14]

Experimental Protocols

Protocol for Dispersion of Specialty Carbon Black in a
Solvent-Borne Coating

This protocol outlines a general procedure for dispersing specialty carbon black into a solvent-

borne acrylic resin system.

Materials and Equipment:

Dispersing agent

Specialty Carbon Black

Solvent-borne acrylic resin

High-speed disperser with a Cowles blade

Appropriate solvent (e.g., xylene, butyl acetate)
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» Bead mill (optional, for finer dispersion)

e Hegman gauge

o Viscometer

Procedure:

e Premix Preparation:

o In a suitable vessel, combine the acrylic resin, solvent, and dispersing agent.

o Mix at low speed until a homogeneous solution is formed.

e Carbon Black Addition:

o Gradually add the specialty carbon black to the premix under agitation.

o Increase the speed of the disperser as the viscosity increases.

o Dispersion:

o Disperse the mixture at high speed (tip speed of 18-25 m/s) for 20-30 minutes. The
temperature should be monitored and controlled to prevent overheating.

o Check the fineness of grind periodically using a Hegman gauge. A reading of 7 or higher is
typically desired for high-gloss coatings.

e Let-Down:

o If a bead mill is used for finer dispersion, pass the high-speed dispersed mixture through
the mill.

o Once the desired fineness of grind is achieved, add the remaining resin and solvent (the
"let-down") and mix at low speed until uniform.

» Final Adjustments:

o Measure the viscosity and make any necessary adjustments with solvent.
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o Filter the final coating to remove any undispersed agglomerates.

Protocol for Accelerated UV Weathering Testing (ASTM
G155 - Xenon Arc)

This protocol describes the procedure for evaluating the UV resistance of coatings using a

Xenon arc apparatus.

Equipment:

Xenon arc weathering apparatus

Coated test panels (prepared according to ASTM D823)

Glossmeter (conforming to ASTM D523)

Spectrocolorimeter (for measuring color change, ASTM D2244)

Adhesion tester (e.g., cross-hatch, ASTM D3359)
Procedure:
e Sample Preparation:

o Prepare coated panels of the test formulations and a control (a formulation with known

performance).
o Allow the panels to cure completely according to the manufacturer's instructions.
o Measure the initial gloss, color, and adhesion of the panels.
» Exposure Conditions:

o Set the xenon arc apparatus to the desired test cycle. Acommon cycle for coatings is
Cycle 1 from ASTM G155, which includes continuous light and periodic water spray.

o The irradiance level, temperature, and humidity should be set according to the standard or
the specific requirements of the application.
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o Exposure and Evaluation:
o Place the test panels in the xenon arc apparatus.
o Expose the panels for a predetermined duration (e.g., 500, 1000, 2000 hours).

o At specified intervals, remove the panels and evaluate them for changes in gloss, color
(Delta E), and adhesion.

e Data Analysis:
o Compare the performance of the test formulations to the control.

o Plot the changes in gloss, color, and adhesion as a function of exposure time.

Protocol for Accelerated UV Weathering Testing (ASTM
D4587 - Fluorescent UV/Condensation)

This protocol outlines the procedure for using a fluorescent UV and condensation apparatus
(QUV) for accelerated weathering.

Equipment:

e Fluorescent UV and condensation apparatus (QUV)

UVA-340 fluorescent lamps

Coated test panels

Glossmeter

Spectrocolorimeter

Adhesion tester

Procedure:

e Sample Preparation:
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o Prepare and cure coated panels as described in the Xenon Arc protocol.

o Measure initial properties (gloss, color, adhesion).

» Exposure Conditions:

o Atypical cycle for coatings is 8 hours of UV exposure at 60°C followed by 4 hours of
condensation at 50°C.

e Exposure and Evaluation:

o Mount the panels in the QUV tester.

o Run the test for the desired duration.

o Periodically remove and evaluate the panels as in the Xenon Arc protocol.
» Data Analysis:

o Analyze and compare the data as described for the Xenon Arc test.

Visualization of Workflows and Mechanisms
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Caption: Mechanism of UV protection by specialty carbon black in a coating.
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Experimental Workflow for Formulating and Testing UV-
Protective Coatings

Formulation Development

Carbon Black Dispersion

Coating Application
(ASTM D823)

Initial Property Testing
(Gloss, Color, Adhesion)

Accelerated UV Exposure
(ASTM G155 or D4587)

Post-Exposure Testing

Data Analysis and Comparison

Optimized Formulation
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Caption: Workflow for formulating and evaluating UV-protective coatings.

Conclusion

The successful formulation of UV-protective coatings with specialty carbon black hinges on
the careful selection of the carbon black grade based on its physical and chemical properties,
proper dispersion to ensure uniform distribution within the coating matrix, and rigorous testing
to validate performance. By following the protocols and utilizing the data presented in these
application notes, researchers and formulators can develop durable and effective UV-protective
coatings for a wide range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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coatings-with-specialty-carbon-black]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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